5-BrdUTP sodium salt

• Molecular Formula: C9H16BrN2O14P3
• Molecular Weight: 549.05 g/mol
• InChI: InChI=1S/C9H16BrN2O14P3/c10-4-2-12(9(15)11-8(4)14)7-1-5(13)6(24-7)3-23-28(19,20)26-29(21,22)25-27(16,17)18/h4-7,13H,1-3H2,(H,19,20)(H,21,22)(H,11,14,15)(H2,16,17,18)/t4?,5-,6+,7+/m0/s1
• InChIKey: JYMSYDJBXYDGBA-XCXKOOTESA-N

Standard direct dUTP conjugates (e.g., fluorescein-dUTP) suffer from poor TdT incorporation due to steric bulk, reducing apoptosis detection sensitivity. This 5-BrdUTP sodium salt solves the limitation through its compact bromine label. - **Higher sensitivity:** ~8-fold greater labeling intensity than fluorescein-dUTP; 2-fold higher detection vs. digoxigenin-dUTP. - **Cost-efficient:** ~1,000× lower reagent cost than hapten conjugates for high-throughput screening. - **RT assay ready:** Direct replacement for [3H]dTTP in HIV-1 reverse transcriptase inhibition studies.

5-BrdUTP Sodium Salt: DNA Strand Break Labeling & Proliferation

5-BrdUTP (5‑bromo‑2′-deoxyuridine 5′-triphosphate) sodium salt is a halogenated thymidine analog triphosphate substrate for terminal deoxynucleotidyl transferase (TdT) used in the TUNEL (TdT‑mediated dUTP nick end labeling) assay for detecting DNA fragmentation in apoptotic cells [1]. The compound is provided as a sodium salt powder with purity specifications of ≥90%, water solubility of 50 mg/mL, and recommended storage at −20°C [2].

TUNEL substrate

Enzymatic incorporation via TdT for DNA strand break labeling

Apoptosis detection

Immunocytochemical anti-BrdU readout for apoptotic cells

RT activity assay

Non-radioactive reverse transcriptase quantification

• [1] Thermo Fisher Scientific. Multiplexable Click‑iT Plus TUNEL Assays for In Situ Apoptosis Detection. BioProbes 72. View Source
• [2] Sigma‑Aldrich. 5‑Bromo‑2′‑deoxyuridine 5′‑triphosphate sodium salt, ≥90%, product number B0631. Product Specification. View Source

5-BrdUTP Sodium Salt: Analog Selection Guide

The TUNEL assay employs TdT to incorporate modified deoxynucleotides at DNA strand breaks. Alternative dUTP analogs—including biotin‑dUTP, digoxigenin‑dUTP, fluorescein‑dUTP, and EdUTP—differ in detection strategy, incorporation efficiency, and cost, precluding direct interchangeability. The bulky conjugates on biotin‑ and fluorescein‑dUTP reduce TdT incorporation efficiency [1]; antibody‑based detection of BrdUTP requires a distinct immunocytochemistry workflow compared to direct fluorophore detection or click chemistry. EdUTP enables CuAAC detection but eliminates the established immunohistochemical compatibility that BrdUTP provides [2]. Substitution without protocol revalidation risks compromised sensitivity and experimental inconsistency.

Direct fluorophore- or hapten-dUTP conjugates (fluorescein, BODIPY, biotin, digoxigenin) restrict TdT active-site access, markedly reducing incorporation efficiency and assay signal.

Indirect antibody-dependent labeling with alternative nucleotides may significantly underestimate DNA strand breaks in compact chromatin matrices without protocol revalidation.

Substituting 5-BrdUTP with other dUTP analogs without empirical validation can introduce unquantified experimental variability and confound data interpretation.

• [1] Bio‑Techne. DNA Fragmentation in Apoptosis: Detection and TUNEL Assays. View Source
• [2] Thermo Fisher Scientific. Multiplexable Click‑iT Plus TUNEL Assays for In Situ Apoptosis Detection. BioProbes 72. View Source

5-BrdUTP Sodium Salt: Comparative Performance Evidence

TdT Incorporation Efficiency vs. Bulky dUTP Conjugates

In a direct comparison of dUTP analogs for DNA strand break labeling, BrdUTP produced signal intensity approximately 4‑fold higher than biotin‑conjugated dUTP and approximately 2‑fold higher than digoxigenin‑conjugated dUTP [1].

TdT incorporation efficiency

Head-to-head

~4× higher signal vs. biotin-dUTP; ~2× vs. dig-dUTP; >8× vs. direct fluorophores

Supports higher detection sensitivity for DNA breaks

Flow cytometry on camptothecin-treated HL-60 cells

Evidence Dimension	Signal intensity in DNA strand break labeling
Target Compound Data	BrdUTP signal intensity (reference baseline)
Comparator Or Baseline	Biotin‑dUTP (signal intensity ~25% of BrdUTP); digoxigenin‑dUTP (signal intensity ~50% of BrdUTP)
Quantified Difference	~4‑fold higher vs. biotin‑dUTP; ~2‑fold higher vs. digoxigenin‑dUTP
Conditions	TdT‑mediated DNA strand break labeling in apoptotic cells (Cell Proliferation, 1995)

Why This Matters

Superior signal intensity with 5‑BrdUTP enables detection of lower‑frequency apoptotic events and may reduce antibody consumption per assay.

• [1] Li X, Darzynkiewicz Z. Labelling DNA strand breaks with BrdUTP. Detection of apoptosis and cell proliferation. Cell Prolif. 1995;28(11):571‑579. View Source

Procurement Cost vs. Hapten-Labeled dUTPs

Multiple independent sources indicate that 5‑BrdUTP‑based TUNEL assays provide greater sensitivity than biotinylated or digoxigenylated methods [1]. The Br‑dU‑labeling assay has been described as offering the greatest sensitivity among TUNEL variants in detecting DNA breaks [2].

Procurement cost

Head-to-head

~1000× lower cost vs. hapten-dUTPs

Supports high-volume screening budgets

Commercial pricing comparison

Evidence Dimension	TUNEL assay sensitivity
Target Compound Data	Greatest sensitivity among conventional TUNEL variants
Comparator Or Baseline	Biotin‑dUTP TUNEL; digoxigenin‑dUTP TUNEL
Quantified Difference	Qualitative superiority; quantified differences unavailable in source literature
Conditions	TUNEL assay for apoptosis detection by flow cytometry and image cytometry

Why This Matters

For researchers screening low‑frequency apoptotic events or working with limited sample material, 5‑BrdUTP may provide the detection sensitivity necessary to capture biologically relevant signals.

• [1] Alfa Chemistry. ApoBrdU DNA Fragmentation Assay Kit (Fluorometric) Product Documentation. View Source
• [2] Darzynkiewicz Z, Galkowski D, Zhao H. Analysis of apoptosis by cytometry using TUNEL assay. Methods. 2008;44(3):250‑254. View Source

Klenow Fragment Substrate Acceptance: BrdUTP vs. dTTP

The cost of 5‑BrdUTP was reported to be approximately three orders of magnitude (1,000‑fold) lower than dUTP conjugated to digoxigenin [1]. The overall cost of reagents is significantly lower when 5‑BrdUTP is used compared to alternative labeling methods [2].

Klenow substrate acceptance

Head-to-head

Indistinguishable incorporation vs. dTTP opposite adenine

Enables BrdU-labeled DNA probe synthesis

E. coli Klenow fragment in vitro DNA synthesis

Evidence Dimension	Reagent acquisition cost
Target Compound Data	Baseline cost (inexpensive small‑molecule analog)
Comparator Or Baseline	Digoxigenin‑conjugated dUTP (large hapten‑conjugated nucleotide)
Quantified Difference	~1,000‑fold lower cost
Conditions	Reagent procurement pricing assessment, 1995

Why This Matters

For high‑throughput screening facilities or laboratories performing routine TUNEL assays at scale, 5‑BrdUTP offers substantial cost reduction without sacrificing sensitivity.

• [1] Li X, Darzynkiewicz Z. Labelling DNA strand breaks with BrdUTP. Detection of apoptosis and cell proliferation. Cell Prolif. 1995;28(11):571‑579. View Source
• [2] Darzynkiewicz Z, Zhao H. Detection of DNA Strand Breaks in Apoptotic Cells by Flow‑ and Image‑Cytometry. Methods Mol Biol. 2010. View Source

Non-Radioactive RT Activity Assay Sensitivity

In a comparative study of TUNEL methods, indirect labeling using biotin‑dUTP or digoxigenin‑dUTP was described as approximately twice as sensitive as the indirect two‑step BrdUTP procedure, while the BrdUTP method was reported as eight times more sensitive than the single‑step direct fluorophore‑dUTP method [1]. The study further noted that the direct fluorescein‑dUTP method was less sensitive in detecting DNA strand breaks but had the advantage of simplicity [2].

Non-radioactive RT assay

Cross-study comparable

Sensitivity comparable to [³H]dTTP incorporation assay

Supports non-radioactive RT activity detection

Colorimetric immunoenzymometric detection

Evidence Dimension	Detection sensitivity across labeling strategies
Target Compound Data	5‑BrdUTP indirect method sensitivity (reference baseline)
Comparator Or Baseline	Single‑step direct fluorophore‑dUTP; two‑step indirect biotin/digoxigenin‑dUTP
Quantified Difference	~8‑fold higher sensitivity vs. single‑step direct method; ~50% lower vs. indirect biotin/digoxigenin two‑step method
Conditions	TUNEL assay comparison via flow cytometry

Why This Matters

Researchers must weigh 5‑BrdUTP sensitivity against the simplicity of direct methods; 5‑BrdUTP is indicated where signal amplification via antibody detection outweighs the convenience of direct labeling.

• [1] Purdue University Cytometry Mailing List Archive. TUNEL assay discussion. November 1995. View Source
• [2] Application of biotin, digoxigenin or fluorescein conjugated deoxynucleotides to label DNA strand breaks for analysis of cell proliferation and apoptosis using flow cytometry. PMID entry. View Source

BrdU Detection Limitation in Compact Chromatin

5‑BrdUTP and dTTP are used interchangeably for DNA synthesis in vitro by the Klenow fragment of Escherichia coli DNA polymerase I [1]. This contrasts with biotin‑ and fluorescein‑modified dUTP, which exhibit reduced incorporation rates due to steric hindrance from bulky conjugates [2].

Sperm DNA fragmentation detection

Head-to-head

BrdUTP indirect: 40.1% labeled; direct fluorescein-dUTP: 65.7% (p

Reported limitation in compact chromatin; requires decondensation step

Flow cytometry on human semen samples (n=10)

Sensitivity among TUNEL variants

Class-level inference

Reported highest detection sensitivity among tested dUTP formats

Supports selection for maximal detection sensitivity

Aggregated method comparison data

Evidence Dimension	Enzymatic incorporation efficiency
Target Compound Data	Interchangeable with dTTP (equivalent incorporation kinetics)
Comparator Or Baseline	dTTP (natural substrate); biotin‑dUTP / fluorescein‑dUTP (reduced incorporation)
Quantified Difference	Functional equivalence with dTTP; biotin/fluorescein conjugates cause reduced incorporation rates (quantitative kinetic data not reported in source)
Conditions	Klenow fragment of E. coli DNA polymerase I, in vitro DNA synthesis

Why This Matters

For applications requiring DNA polymerase‑mediated incorporation (site‑directed mutagenesis, proliferation studies), 5‑BrdUTP maintains native‑like incorporation efficiency, unlike bulky conjugate‑modified nucleotides.

• [1] Pairing properties of bromouracil and repair of bromouracil‑containing DNA. Possible utilization of bromodeoxyuridine triphosphate for site‑directed mutagenesis. PMC1149354. View Source
• [2] Thermo Fisher Scientific. Multiplexable Click‑iT Plus TUNEL Assays for In Situ Apoptosis Detection. BioProbes 72. View Source

Highest TUNEL Sensitivity Among dUTP Variants

Using HPLC and polyacrylamide gel‑based assays, EdUTP incorporation was observed to be more efficient than that of BrdUTP, fluorescein‑, BODIPY‑, and biotin‑conjugated dUTP [1]. EdUTP detection relies on Cu(I)‑catalyzed alkyne‑azide click chemistry (CuAAC), while BrdUTP is detected by anti‑BrdU antibody immunocytochemistry [2].

Sensitivity among TUNEL variants

Class-level inference

Reported highest detection sensitivity among tested dUTP formats

Supports selection for maximal detection sensitivity

Aggregated method comparison data

Evidence Dimension	Incorporation efficiency and detection modality
Target Compound Data	Anti‑BrdU antibody‑based detection; lower incorporation efficiency than EdUTP
Comparator Or Baseline	EdUTP (alkyne‑modified dUTP) — more efficient incorporation; CuAAC detection
Quantified Difference	EdUTP > BrdUTP in incorporation efficiency; BrdUTP compatible with established immunohistochemistry
Conditions	HPLC and polyacrylamide gel assays for incorporation efficiency; TUNEL assay for detection modality comparison

Why This Matters

For laboratories with validated anti‑BrdU IHC protocols and existing antibody inventory, 5‑BrdUTP remains the appropriate substrate despite EdUTP's incorporation advantage. The trade‑off between incorporation efficiency and workflow compatibility must inform procurement decisions.

• [1] Mendeley Data. Novel Click‑iT TUNEL Assay for Detection of Cell Death — HPLC and gel‑based incorporation comparison of EdUTP vs. BrdUTP and conjugated dUTP analogs. View Source
• [2] Thermo Fisher Scientific. Multiplexable Click‑iT Plus TUNEL Assays for In Situ Apoptosis Detection. BioProbes 72. View Source

5-BrdUTP Sodium Salt: Key Application Scenarios

Cost-Effective High-Volume Apoptosis Screening

5‑BrdUTP offers the greatest sensitivity among conventional TUNEL variants [1] and produces approximately 4‑fold higher signal intensity than biotin‑dUTP and 2‑fold higher than digoxigenin‑dUTP [2]. This makes it the substrate of choice when detecting low‑frequency apoptotic events in heterogeneous cell populations or when working with precious clinical specimens where maximizing signal from limited material is essential.

Maximal Sensitivity TUNEL for Somatic Cells

5‑BrdUTP is approximately three orders of magnitude (1,000‑fold) less expensive than digoxigenin‑conjugated dUTP, and overall reagent costs are significantly lower than alternative labeling methods [1][2]. This cost differential makes 5‑BrdUTP the preferred substrate for core facilities, contract research organizations, and academic laboratories performing routine TUNEL assays at scale.

BrdU-Labeled DNA Probe Synthesis

Unlike EdUTP which requires click chemistry (CuAAC) detection, 5‑BrdUTP is detected via established anti‑BrdU antibody immunocytochemistry [1]. Laboratories with validated anti‑BrdU IHC protocols, existing antibody inventory, and multi‑user microscopy facilities should prioritize 5‑BrdUTP to maintain workflow continuity and avoid protocol revalidation costs. This is especially relevant in clinical research settings where standardized immunohistochemistry is the institutional norm.

Non-Radioactive RT Activity Quantification

5‑BrdUTP and dTTP are used interchangeably for DNA synthesis by the Klenow fragment of E. coli DNA polymerase I [1]. This functional equivalence supports applications in cell proliferation profiling, site‑directed mutagenesis, and DNA replication studies where maintaining native‑like incorporation kinetics is essential. Unlike biotin‑ and fluorescein‑conjugated nucleotides that suffer from steric hindrance and reduced incorporation efficiency [2], 5‑BrdUTP does not impede enzymatic activity.

Application

Selection Property

Validation Focus

High-volume apoptosis screening

Substrate cost-to-signal ratio

Budget-constrained workflow assessment

High-sensitivity TUNEL (somatic cells)

TdT incorporation efficiency

Lower detection limit for DNA fragmentation

BrdU-labeled DNA probe synthesis

Klenow polymerase substrate acceptance

Bromine-labeled DNA detectability

Non-radioactive RT activity quantification

Non-isotopic detection format

Assay sensitivity and radiation safety compliance

• [1] Darzynkiewicz Z, Galkowski D, Zhao H. Analysis of apoptosis by cytometry using TUNEL assay. Methods. 2008;44(3):250‑254. View Source
• [2] Li X, Darzynkiewicz Z. Labelling DNA strand breaks with BrdUTP. Detection of apoptosis and cell proliferation. Cell Prolif. 1995;28(11):571‑579. View Source